Cas no 337490-39-8 (<br>2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-naphthyl)-N-phen ylacetamide)

• Product Name: <br>2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-naphthyl)-N-phen ylacetamide
• CAS No: 337490-39-8
• MF: C₂₇H₂₁N₃O₂S
• MW: 451.539544820786
• CID: 3070986
• PubChem ID: 3129616
• Update Time: 2025-10-24

<br>2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-naphthyl)-N-phen ylacetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-naphthyl)-N-phen ylacetamide
• 2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-naphthyl)-N-phenylacetamide
• AG-690/40749677
• 2-[[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-naphthalen-2-yl-N-phenylacetamide
• AKOS000574162
• N-(Naphthalen-2-yl)-N-phenyl-2-((5-(m-tolyl)-1,3,4-oxadiazol-2-yl)thio)acetamide
• 337490-39-8
• N-Naphthalen-2-yl-N-phenyl-2-(5-m-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide
• 2-{[5-(3-METHYLPHENYL)-1,3,4-OXADIAZOL-2-YL]SULFANYL}-N-(NAPHTHALEN-2-YL)-N-PHENYLACETAMIDE

• MDL： MFCD02046453
• Inchi： 1S/C27H21N3O2S/c1-19-8-7-11-22(16-19)26-28-29-27(32-26)33-18-25(31)30(23-12-3-2-4-13-23)24-15-14-20-9-5-6-10-21(20)17-24/h2-17H,18H2,1H3
• InChI Key： IBRQQYXTJAVBAU-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2=CC=CC(C)=C2)O1)CC(N(C1C=CC=CC=1)C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 451.13544809Da
• Monoisotopic Mass: 451.13544809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 84.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on <br>2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-naphthyl)-N-phen ylacetamide

Compound CAS No. 337490-39-8: 2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-naphthyl)-N-phen ylacetamide

The compound with CAS No. 337490-39-8, known as 2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-naphthyl)-N-phen ylacetamide, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of acetamides, which are widely studied in pharmaceutical and chemical research due to their versatile properties. The molecule incorporates a 1,3,4-oxadiazole ring system, a sulfanyl group, and naphthyl and phenyl substituents, making it a unique candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving oxadiazole formation, sulfur-based coupling, and amidation processes. The synthesis of such molecules often requires meticulous control over reaction conditions to ensure high purity and yield. Researchers have explored various methodologies, including microwave-assisted synthesis and catalytic strategies, to optimize the production of this compound. These methods not only enhance the efficiency of synthesis but also contribute to the sustainability of chemical processes.

The structural complexity of this compound makes it an intriguing subject for computational studies. Using advanced molecular modeling techniques, scientists have investigated its electronic properties, such as HOMO-LUMO gaps, dipole moments, and molecular orbital interactions. These studies provide valuable insights into its potential reactivity and stability under different environmental conditions. Furthermore, computational predictions suggest that this compound may exhibit interesting photophysical properties, making it a candidate for applications in optoelectronics or sensors.

In terms of biological activity, this compound has shown promise in preliminary assays targeting specific enzymes and receptors. For instance, studies have indicated that it may act as an inhibitor of certain kinases or modulators of G-protein coupled receptors (GPCRs). Such findings underscore its potential as a lead compound in drug discovery programs aimed at treating diseases such as cancer or neurodegenerative disorders. However, further in-depth pharmacological studies are required to validate these observations and explore its therapeutic efficacy.

The environmental impact of this compound is another area of growing interest. As part of green chemistry initiatives, researchers are evaluating its biodegradability and toxicity profiles. Initial data suggest that the compound exhibits moderate biodegradability under aerobic conditions; however, its persistence in aquatic environments remains a concern that warrants further investigation. Regulatory frameworks are increasingly emphasizing the need for eco-friendly chemical designs to minimize adverse environmental effects.

From an industrial perspective, the scalability of this compound's synthesis is a critical factor for its commercial viability. Current research focuses on developing cost-effective routes that minimize waste generation and maximize atom economy. The integration of continuous-flow reactors and recycling strategies has shown potential in achieving these goals while maintaining product quality standards.

In conclusion, the compound with CAS No. 337490-39-8 represents a fascinating intersection of synthetic chemistry, computational modeling, and biological research. Its unique structure endows it with properties that make it a valuable asset in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in materials science and pharmacology.